2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H22FN3O2S2/c1-15-11-19-21(31-15)22(29)27(13-17-5-3-2-4-6-17)23(26-19)30-14-20(28)25-12-16-7-9-18(24)10-8-16/h2-10,15H,11-14H2,1H3,(H,25,28)
• InChI Key: FERDOMXBDIJGJB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H22FN3O2S2
• Molecular Weight: 455.6 g/mol

Description

2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C23H22FN3O2S2 and its molecular weight is 455.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Action on TS and DHFR

A study highlighted the synthesis and evaluation of compounds as potential dual inhibitors of TS and DHFR. Among these, a classical analogue demonstrated potent dual inhibitory activities, making it the most potent dual inhibitor known to date for human TS and DHFR. This study signifies the compound's foundational role in developing dual inhibitors for cancer treatment strategies, suggesting its potential as a leading molecule for therapeutic applications against cancer (Gangjee, Qiu, Li, & Kisliuk, 2008)[https://consensus.app/papers/potent-thymidylate-synthase-dihydrofolate-reductase-gangjee/b05158503f4859069334d813f2c3d04b/?utm_source=chatgpt].

Structural Insights and Antitumor Activity

Another aspect of research on this compound involves its structure-activity relationship, providing insights into how modifications in its molecular structure could enhance its antitumor activities. Through the synthesis of various derivatives, studies have aimed to optimize its potency, revealing that certain structural features are conducive to dual human TS-DHFR inhibitory activity. This research stream underlines the importance of structural considerations in the design of more effective antitumor agents (Hafez & El-Gazzar, 2017)[https://consensus.app/papers/synthesis-evaluation-antitumor-activity-4substituted-hafez/00ad23fbb60f52eeac24b1c0ce1a98b7/?utm_source=chatgpt].

Quantum Chemical Insights

Moreover, quantum chemical insights into this compound have been provided, elucidating its molecular structure, spectroscopic characteristics, and drug-likeness properties. Such studies offer a comprehensive understanding of the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET), and its binding affinity towards protein targets, which is crucial for its potential application as an antiviral agent, especially against SARS-CoV-2 (Mary et al., 2020)[https://consensus.app/papers/quantum-chemical-insight-structure-analysis-mary/0ec1d510bbb95f10966d363062c69f4e/?utm_source=chatgpt].